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Compound of Interest

Compound Name: 5-Methyitetrahydrofolate-13C5

Cat. No.: B13842878

Essential Safety and Handling Guide for 5-
Methyltetrahydrofolate-13C5

This guide provides immediate and essential safety and logistical information for handling 5-
Methyltetrahydrofolate-13C5, a stable isotope-labeled form of the primary active metabolite of
folate. The following procedures are designed to ensure the safety of researchers, scientists,
and drug development professionals.

Personal Protective Equipment (PPE)

When handling 5-Methyltetrahydrofolate-13C5, which is typically a powder, adherence to
standard laboratory safety protocols is crucial. The following personal protective equipment is
recommended to minimize exposure and ensure safe handling.
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PPE Component Specification Purpose
) Chemical-resistant gloves )
Hand Protection o To prevent skin contact.
(e.g., nitrile)
] Safety glasses with side To protect eyes from dust
Eye Protection _ _
shields or goggles particles.

Use a full-face respirator if ) ]
) ) o To prevent inhalation of the
Respiratory Protection exposure limits are exceeded g
o : powaer.
or irritation is experienced.[1]

) Laboratory coat or impervious To protect skin and clothing
Body Protection o
overalls from contamination.[2]

Operational Plan: From Receipt to Disposal

A systematic approach to handling 5-Methyltetrahydrofolate-13C5 from the moment it is
received to its final disposal is critical for laboratory safety and experimental integrity.

Upon receipt, visually inspect the container for any damage or leaks. 5-
Methyltetrahydrofolate-13C5 should be stored in a tightly sealed container in a cool, dry
place. The recommended storage temperature is often -20°C, and it should be protected from
light.[3][4]

All handling of the powdered form of 5-Methyltetrahydrofolate-13C5 should be conducted in a
well-ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation.
[2] Avoid creating dust. For solution preparation, slowly add the powder to the solvent to
prevent aerosolization.

In the event of a spill, ventilate the area and wear appropriate PPE. Carefully sweep or vacuum
the spilled powder, avoiding dust generation. Place the collected material in a sealed container
for disposal. Thoroughly wash the spill site after the material has been collected.

First Aid Measures

In case of accidental exposure, follow these first-aid guidelines:
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Exposure Route

First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is
difficult, provide oxygen and seek medical

attention.

Skin Contact

Remove contaminated clothing and wash the
affected area with soap and water for at least 15

minutes.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, removing contact lenses if

present.

Ingestion

Wash out the mouth with water and seek

immediate medical attention.

Disposal Plan

All waste materials, including empty containers, contaminated PPE, and spilled substance,

should be treated as chemical waste. Dispose of the waste in sealed, properly labeled

containers. Follow all local, state, and federal regulations for chemical waste disposal.

Experimental Workflow for Handling 5-
Methyltetrahydrofolate-13C5

The following diagram illustrates the standard operational workflow for handling 5-

Methyltetrahydrofolate-13C5 in a laboratory setting.
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Standard Laboratory Workflow for 5-Methyltetrahydrofolate-13C5

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. echemi.com [echemi.com]

¢ 2. cdn.accentuate.io [cdn.accentuate.io]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b13842878?utm_src=pdf-body-img
https://www.benchchem.com/product/b13842878?utm_src=pdf-body
https://www.benchchem.com/product/b13842878?utm_src=pdf-custom-synthesis
https://www.echemi.com/sds/methylfolatemetafolinp-pid_Seven4856.html
https://cdn.accentuate.io/6170616168632/17137213309112/SDS-Calcium-L-5-Methyltetrahydrofolate-v.-Nov-2020-v1646629778379.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13842878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o 3. 5-Methyltetrahydrofolic acid-(glutamic acid-13C5) 99 atom % 13C, 95% (CP) | Sigma-
Aldrich [sigmaaldrich.com]

Cambridge Isotope Laboratories, CLM-9548-0.001 [isotope.com]

 To cite this document: BenchChem. [Personal protective equipment for handling 5-
Methyltetrahydrofolate-13C5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13842878#personal-protective-equipment-for-
handling-5-methyltetrahydrofolate-13c5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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